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Compound of Interest

Compound Name: 4-Bromo-2-chloro-5-nitropyridine

Cat. No.: B1440974 Get Quote

An In-Depth Technical Guide to 4-Bromo-2-chloro-5-nitropyridine: Commercial Availability,

Synthesis, and Applications

Introduction
4-Bromo-2-chloro-5-nitropyridine is a highly functionalized heterocyclic compound of

significant interest to the pharmaceutical and agrochemical industries. Its pyridine core is

substituted with three key functional groups: a bromine atom, a chlorine atom, and a nitro

group. This unique combination of electron-withdrawing groups and halogens at specific

positions makes it a versatile and valuable building block in organic synthesis.[1][2] The

presence of these groups provides multiple reactive sites, allowing for sequential and

regioselective modifications to construct complex molecular architectures.[1]

This guide serves as a technical resource for researchers, chemists, and drug development

professionals, providing comprehensive information on the commercial availability, key

properties, synthetic utility, and safety considerations of 4-Bromo-2-chloro-5-nitropyridine.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a reagent is fundamental for its

effective use in synthesis and for ensuring safe handling and storage. The key properties of 4-
Bromo-2-chloro-5-nitropyridine are summarized below.
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Property Value Source(s)

CAS Number 1261767-18-3 [1]

Molecular Formula C₅H₂BrClN₂O₂ [1]

Molecular Weight 237.44 g/mol [1]

Appearance Yellow Powder / Solid [3]

Purity Typically ≥95% [1]

Melting Point

64 - 69 °C (for the related 5-

Bromo-2-chloro-3-

nitropyridine)

[3]

Storage
Room temperature, under an

inert gas atmosphere
[1]

Commercial Availability and Suppliers
4-Bromo-2-chloro-5-nitropyridine is available from a variety of chemical suppliers that

specialize in providing building blocks for research and development. Purity levels are typically

high, ensuring reproducibility in synthetic applications. The table below lists several commercial

sources. Researchers are advised to contact suppliers directly for the most current pricing and

availability information.

Supplier Purity Offered
Available
Quantities

CAS Number
Listed

Sigma-Aldrich (Merck) Not specified Inquire 1261767-18-3

MySkinRecipes ≥95% 100mg, 250mg, 1g, 5g 1261767-18-3

ChemUniverse Inquire Inquire Not specified

AChemBlock
95% (for 2-bromo-5-

chloro-4-nitropyridine)
Inquire 1805185-41-4

Note: The availability and listed specifications are subject to change. It is crucial to verify the

product details with the supplier before procurement.
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Synthetic Pathways and Reactivity
The synthetic value of 4-Bromo-2-chloro-5-nitropyridine lies in the differential reactivity of its

substituents. The chlorine atom at the 2-position and the bromine atom at the 4-position are

susceptible to nucleophilic aromatic substitution (SNAr) reactions, while the nitro group can be

reduced to an amine, providing a handle for further derivatization.[2]

Illustrative Synthetic Workflow
The synthesis of functionalized nitropyridines often involves a multi-step process, including

nitration, halogenation, and subsequent modifications. The following diagram illustrates a

generalized workflow for the preparation of a related di-halogenated nitropyridine, which

showcases the typical transformations involved.

Step 1: Nitration

Step 2: Halogenation (Bromination)

Step 3: Chlorination

Final Product

Pyridin-2-ol Derivative

Nitropyridin-2-ol

HNO₃ / H₂SO₄

Bromo-nitropyridin-2-ol

Br₂ / Acetic Acid

4-Bromo-2-chloro-5-nitropyridine
(or related isomer)

POCl₃
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Caption: Generalized synthetic workflow for producing halogenated nitropyridines.

Exemplary Synthetic Protocol: Synthesis of 3-bromo-2-
chloro-4-methyl-5-nitropyridine
The following protocol, adapted from the synthesis of a structurally similar compound,

illustrates a practical experimental approach.[4]

Step 1: Bromination of 4-Methyl-5-nitropyridin-2-ol

Suspend 4-Methyl-5-nitropyridin-2-ol (1.0 eq) in acetic acid.

Add bromine (6.0 eq) dropwise to the suspension over 1.5 hours.

Stir the mixture for 5 minutes, then pour it into ice-water.

Stir the resulting suspension for 1 hour.

Filter the suspension, wash the residue with water, and dry in vacuo to yield 3-bromo-4-

methyl-5-nitropyridin-2-ol.

Step 2: Chlorination of 3-bromo-4-methyl-5-nitropyridin-2-ol

Suspend the product from Step 1 (1.0 eq) in acetonitrile (CH₃CN).

Add phosphorus oxychloride (POCl₃) (1.6 eq) dropwise.

Heat the reaction mixture at 75 °C for 19 hours.

Allow the mixture to cool and then pour it into ice-water.

Isolate the precipitate by filtration, wash the residue with water, and dry in vacuo to obtain

the final product, 3-bromo-2-chloro-4-methyl-5-nitropyridine.[4]

Applications in Drug Discovery and Agrochemicals
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The unique substitution pattern of 4-Bromo-2-chloro-5-nitropyridine makes it a valuable

precursor for a wide range of biologically active molecules.

Pharmaceutical Development
Nitropyridine derivatives are crucial intermediates in the synthesis of numerous Active

Pharmaceutical Ingredients (APIs).[5] The pyridine scaffold is a common motif in many drugs,

and the reactive handles on this compound allow for its elaboration into complex drug

candidates.[2][5]

Kinase Inhibitors: The 2-aminopyridine structure, which can be readily accessed by reduction

of the nitro group and subsequent reactions, is a key pharmacophore in many kinase

inhibitors used in oncology.[6]

Antibacterial Agents: This intermediate is employed in the synthesis of novel compounds

targeting bacterial infections.[1]

General Drug Discovery: The ability to perform selective cross-coupling and substitution

reactions at the bromine and chlorine positions allows for the creation of diverse chemical

libraries for high-throughput screening.

Agrochemical Synthesis
In addition to its role in pharmaceuticals, this compound serves as a building block for modern

agrochemicals.[1] Its structure can be incorporated into next-generation pesticides and

herbicides, contributing to improved crop protection and agricultural productivity.[7]

Reaction Versatility Diagram
The following diagram illustrates how 4-Bromo-2-chloro-5-nitropyridine can serve as a

central hub for generating diverse molecular scaffolds.
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Caption: Key reaction pathways starting from 4-Bromo-2-chloro-5-nitropyridine.

Safety, Handling, and Storage
As with all reactive chemical reagents, proper safety precautions must be observed when

handling 4-Bromo-2-chloro-5-nitropyridine and related compounds. Information is derived

from safety data sheets (SDS) for structurally similar nitropyridines.[3][8][9]

Hazard Identification:

May cause skin irritation.[9]

Causes serious eye irritation.[9]

May cause respiratory irritation.[9]

Personal Protective Equipment (PPE):

Hand Protection: Wear impervious gloves.[8]

Eye Protection: Use chemical safety goggles or glasses.[3][8]

Body Protection: Wear a lab coat or other protective work clothing.[8]
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Respiratory Protection: Use a suitable respirator if high concentrations of dust are present or

ventilation is inadequate.[8]

First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention.[3][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek medical advice.[3][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[3][8]

Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[3]

Storage and Handling:

Store in a well-ventilated place and keep the container tightly closed.[3]

Store at room temperature under an inert gas to prevent degradation.[1]

Wash hands thoroughly after handling.[3]

Conclusion
4-Bromo-2-chloro-5-nitropyridine is a pivotal chemical intermediate with significant utility in

both pharmaceutical and agrochemical research and development. Its commercial availability

from specialized suppliers, combined with its well-defined reactivity, allows chemists to

strategically design and execute complex synthetic routes. A comprehensive understanding of

its properties, synthetic applications, and safety protocols is essential for leveraging this

versatile building block to its full potential in the creation of novel and impactful molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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